Cas no 90005-77-9 (4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxylic acid)

4,5,6,7-Tetrahydro-1,2-benzoxazole-3-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused oxazole and cyclohexane structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid bicyclic framework and functional groups enable selective modifications, making it valuable for constructing complex molecules. The tetrahydrobenzoxazole core offers stability while the carboxylic acid moiety provides a reactive site for further derivatization. Applications include its use in medicinal chemistry for designing bioactive compounds, where its scaffold contributes to enhanced binding affinity and metabolic stability. The compound is typically handled under controlled conditions due to its reactivity.
4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxylic acid structure
90005-77-9 structure
Product Name:4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxylic acid
CAS No:90005-77-9
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD03701438
CID:797875
PubChem ID:820561
Update Time:2025-06-07

4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-Tetrahydrobenzo[d]isoxazole-3-carboxylic acid
    • 1,2-Benzisoxazole-3-carboxylicacid, 4,5,6,7-tetrahydro-
    • 4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxylic acid
    • 4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxylic acid
    • 4,5,6,7-Tetrahydro-benzo[d]isoxazole-3-carboxylic acid
    • 4,5,6,7-Tetrahydro-indoxazen-3-carbonsaeure
    • 4,5,6,7-Tetrahydro-1,2-benzisoxazole-3-carboxylic acid (ACI)
    • DB-027990
    • HMS1687C19
    • J-514040
    • AKOS000310238
    • Z339274856
    • STK349643
    • 4,5,6,7-tetrahydro-benzo[d]isoxazole-3-carboxylic acid, AldrichCPR
    • CS-0070450
    • BBL023731
    • 90005-77-9
    • LCZC2258
    • AP-156/40757331
    • 1,2-benzisoxazole-3-carboxylic acid, 4,5,6,7-tetrahydro-
    • AS-71589
    • MFCD03701438
    • SCHEMBL1809101
    • JKHQSWWAHWCDFB-UHFFFAOYSA-N
    • ALBB-010002
    • H10952
    • SY079268
    • 4,5,6,7-Tetrahydrobenzo[d]isoxazole-3-carboxylicacid
    • VU0494752-1
    • DTXSID60356217
    • 1,2-benzisoxazole-3-carboxylicacid,4,5,6,7-tetrahydro-(7ci,9ci)
    • EN300-49887
    • F2145-0934
    • MDL： MFCD03701438
    • Inchi： 1S/C8H9NO3/c10-8(11)7-5-3-1-2-4-6(5)12-9-7/h1-4H2,(H,10,11)
    • InChI Key： JKHQSWWAHWCDFB-UHFFFAOYSA-N
    • SMILES： O=C(C1C2CCCCC=2ON=1)O

Computed Properties

  • Exact Mass: 167.05800
  • Monoisotopic Mass: 167.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.339
  • Boiling Point: 376.1°C at 760 mmHg
  • Flash Point: 181.3°C
  • Refractive Index: 1.56
  • PSA: 63.33000
  • LogP: 1.25160

4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxylic acid Security Information

  • HazardClass：IRRITANT

4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012434-1g
4,5,6,7-Tetrahydro-benzo[d]isoxazole-3-carboxylic acid
 90005-77-9 93%
1g
 6144CNY 2021-05-07
Fluorochem
027859-250mg
4,5,6,7-Tetrahydro-benzo[ d ]isoxazole-3-carboxylic acid
 90005-77-9 95%
250mg
 ￡92.00 2022-03-01
Fluorochem
027859-500mg
4,5,6,7-Tetrahydro-benzo[ d ]isoxazole-3-carboxylic acid
 90005-77-9 95%
500mg
 ￡147.00 2022-03-01
Fluorochem
027859-1g
4,5,6,7-Tetrahydro-benzo[ d ]isoxazole-3-carboxylic acid
 90005-77-9 95%
1g
 ￡245.00 2022-03-01
Fluorochem
027859-2.5g
4,5,6,7-Tetrahydro-benzo[ d ]isoxazole-3-carboxylic acid
 90005-77-9 95%
2.5g
 ￡464.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012434-1g
4,5,6,7-Tetrahydro-benzo[d]isoxazole-3-carboxylic acid
 90005-77-9 93%
1g
 6144.0CNY 2021-07-13
TRC
T293118-25mg
4,5,6,7-Tetrahydro-1,2-benzisoxazole-3-carboxylic Acid
 90005-77-9
25mg
 $ 50.00 2022-06-02
TRC
T293118-50mg
4,5,6,7-Tetrahydro-1,2-benzisoxazole-3-carboxylic Acid
 90005-77-9
50mg
 $ 65.00 2022-06-02
TRC
T293118-250mg
4,5,6,7-Tetrahydro-1,2-benzisoxazole-3-carboxylic Acid
 90005-77-9
250mg
 $ 185.00 2022-06-02
Chemenu
CM155329-5g
4,5,6,7-Tetrahydro-benzo[d]isoxazole-3-carboxylic acid
 90005-77-9 95%
5g
 $640 2021-08-05

4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxylic acid Related Literature

Related Categories

90005-77-9 (4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxylic acid) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.